2-(4-nitrophenyl)-2-oxoethyl 4-[(2-methyl-1-piperidinyl)sulfonyl]benzoate

• IUPAC Name: [2-(4-nitrophenyl)-2-oxoethyl] 4-(2-methylpiperidin-1-yl)sulfonylbenzoate
• InChI: InChI=1S/C21H22N2O7S/c1-15-4-2-3-13-22(15)31(28,29)19-11-7-17(8-12-19)21(25)30-14-20(24)16-5-9-18(10-6-16)23(26)27/h5-12,15H,2-4,13-14H2,1H3
• InChI Key: NGEWJHOYQVLWAB-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCCN1S(=O)(=O)C2=CC=C(C=C2)C(=O)OCC(=O)C3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C21H22N2O7S
• Molecular Weight: 446.5 g/mol

Description

2-(4-nitrophenyl)-2-oxoethyl 4-[(2-methyl-1-piperidinyl)sulfonyl]benzoate is a chemical compound that belongs to the class of sulfonamide derivatives. This compound has been widely studied for its potential applications in scientific research due to its unique properties.

Mechanism of Action

The mechanism of action of 2-(4-nitrophenyl)-2-oxoethyl 4-[(2-methyl-1-piperidinyl)sulfonyl]benzoate is not fully understood. However, it is believed that the compound acts by binding to the active site of the target enzyme, thereby inhibiting its activity. The exact binding mode and the interactions involved in the binding are still the subject of ongoing research.
Biochemical and Physiological Effects
2-(4-nitrophenyl)-2-oxoethyl 4-[(2-methyl-1-piperidinyl)sulfonyl]benzoate has been shown to have a number of biochemical and physiological effects. In vitro studies have demonstrated that the compound has potent inhibitory activity against carbonic anhydrase, acetylcholinesterase, and butyrylcholinesterase. These enzymes are involved in a number of physiological processes, including respiration, acid-base balance, and neurotransmission. Inhibition of these enzymes can lead to a range of effects, including altered physiological function and potential therapeutic benefits.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-(4-nitrophenyl)-2-oxoethyl 4-[(2-methyl-1-piperidinyl)sulfonyl]benzoate is its potent inhibitory activity against a number of enzymes. This makes it a potentially valuable tool for drug discovery and other scientific research applications. However, there are also some limitations to its use in lab experiments. For example, the compound may have off-target effects on other enzymes or biological processes, which could complicate interpretation of the results. Additionally, the compound may have limited solubility in certain solvents, which could affect its bioavailability and activity.

Future Directions

There are a number of potential future directions for research on 2-(4-nitrophenyl)-2-oxoethyl 4-[(2-methyl-1-piperidinyl)sulfonyl]benzoate. One area of interest is in the development of new drugs based on the compound's inhibitory activity against carbonic anhydrase, acetylcholinesterase, and butyrylcholinesterase. Another potential direction is in the study of the compound's interactions with other enzymes and biological processes, which could lead to the discovery of new targets for drug development. Additionally, further research is needed to fully understand the mechanism of action of the compound and the interactions involved in its binding to enzymes.

Synthesis Methods

The synthesis of 2-(4-nitrophenyl)-2-oxoethyl 4-[(2-methyl-1-piperidinyl)sulfonyl]benzoate involves the reaction of 4-nitrobenzoyl chloride with 2-oxoethyl 4-[(2-methyl-1-piperidinyl)sulfonyl]benzoate in the presence of a base such as triethylamine. The reaction is carried out in an organic solvent such as dichloromethane or chloroform. The yield of the reaction is typically high, and the product can be purified by column chromatography.

Scientific Research Applications

2-(4-nitrophenyl)-2-oxoethyl 4-[(2-methyl-1-piperidinyl)sulfonyl]benzoate has been extensively studied for its potential applications in scientific research. One of the main areas of research is in the field of drug discovery. This compound has been shown to have potent inhibitory activity against a number of enzymes, including carbonic anhydrase, acetylcholinesterase, and butyrylcholinesterase. These enzymes are involved in a number of physiological processes and are potential targets for the development of new drugs.